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Compound Name: Neobritannilactone B

Cat. No.: B12403980

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neobritannilactone B is a sesquiterpene lactone isolated from the flowers of Inula britannica,
a plant with a history in traditional Chinese medicine. This document provides a comprehensive
technical overview of the discovery, history, and biological properties of Neobritannilactone B.
It includes detailed experimental protocols for its isolation and characterization, a summary of
its cytotoxic and apoptosis-inducing activities, and a proposed mechanism of action. All
guantitative data is presented in tabular format, and key experimental and signaling pathways
are visualized using diagrams.

Discovery and History

Neobritannilactone B was first isolated from the flowers of Inula britannica L., a member of
the Asteraceae family.[1][2] This plant, also known as British yellowhead or meadow fleabane,
has been used in traditional Chinese and Kampo medicines for treating various ailments,
including inflammation, bronchitis, and digestive disorders.[1][2][3] The discovery of
Neobritannilactone B was the result of bioassay-guided fractionation of Inula britannica
extracts, a process aimed at identifying the plant's cytotoxic constituents.[2][4] A key study
published in the Journal of Natural Products detailed the isolation and structure elucidation of
Neobritannilactone B, alongside other sesquiterpene lactones.[2][3] A United States patent
also describes the potential use of Neobritannilactone B and its acetylated form as antitumor
agents.
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Isolation and Purification

The isolation of Neobritannilactone B is a multi-step process involving extraction and
chromatography. The general workflow is outlined below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12403980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extraction and Fractionation

Air-dried flowers of Inula britannica

'

Extraction with 95% Ethanol

'

Concentration of Ethanol Extract

'

Suspension in Water and Partitioning with Ethyl Acetate

'

Ethyl Acetate Fraction

Application to Column

Chromatographic Purification

Silica Gel Column Chromatography

'

Sephadex LH-20 Column Chromatography

'

Further Chromatographic Steps (e.g., HPLC)

'

Pure Neobritannilactone B
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Spectroscopic Analysis

High-Resolution Mass Spectrometry (HRMS) 1H NMR Spectroscopy 13C NMR Spectroscopy 2D NMR (COSY, HMQC, HMBC)

Data Inte‘rFretation and Structure Confirmation

Y Y

Determination of Molecular Formula Identification of Proton Environments and Coupling Identification of Carbon Skeleton Correlation of Protons and Carbons
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P-| Final Structure of Neobritannilactone B <&
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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